![molecular formula C18H14BrNO B6361333 1-[(4-Bromo-2-methyl-phenylimino)-methyl]-naphthalen-2-ol CAS No. 306743-62-4](/img/structure/B6361333.png)
1-[(4-Bromo-2-methyl-phenylimino)-methyl]-naphthalen-2-ol
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Overview
Description
1-(4-Bromo-2-methyl-phenylimino)-methyl]-naphthalen-2-ol, also known as BMPIMN, is a novel compound which has been studied extensively in recent years due to its wide range of potential applications in the fields of medicinal chemistry, drug discovery, and biotechnology. BMPIMN is an organic compound composed of a naphthalene ring with a bromo-methyl-phenylimino group attached to it. BMPIMN has a unique structure that makes it highly attractive for use in a variety of applications, such as drug discovery, medicinal chemistry, and biotechnology.
Scientific Research Applications
1-[(4-Bromo-2-methyl-phenylimino)-methyl]-naphthalen-2-ol has been studied extensively in recent years due to its potential applications in the fields of medicinal chemistry, drug discovery, and biotechnology. In medicinal chemistry, this compound has been explored for its potential use as a novel therapeutic agent. In drug discovery, this compound has been studied for its ability to modulate the activity of various targets, including enzymes, receptors, and ion channels. In biotechnology, this compound has been explored for its potential use in gene therapy and as a tool for manipulating gene expression.
Mechanism of Action
The exact mechanism of action of 1-[(4-Bromo-2-methyl-phenylimino)-methyl]-naphthalen-2-ol is not yet fully understood. However, it is believed to act by modulating the activity of various targets, including enzymes, receptors, and ion channels. This compound has been shown to inhibit the activity of the enzyme cytochrome P450, which is involved in the metabolism of drugs and other xenobiotics. This compound has also been shown to modulate the activity of the serotonin receptor 5-HT2A, which is involved in the regulation of mood and behavior.
Biochemical and Physiological Effects
This compound has been studied for its potential to modulate the activity of various biochemical and physiological processes. In animal studies, this compound has been shown to modulate the activity of the enzyme cytochrome P450, the serotonin receptor 5-HT2A, and the histamine receptor H1R. This compound has also been shown to modulate the activity of various ion channels, including the potassium channel Kv1.4 and the calcium channel Cav1.2.
Advantages and Limitations for Lab Experiments
1-[(4-Bromo-2-methyl-phenylimino)-methyl]-naphthalen-2-ol has several advantages as a research tool. It is relatively easy to synthesize and is relatively stable in aqueous solutions. This compound has also been shown to modulate the activity of various targets, including enzymes, receptors, and ion channels. However, there are several limitations to using this compound in laboratory experiments. For example, this compound has a relatively short half-life, which makes it difficult to use in long-term experiments. In addition, this compound is a relatively new compound, and its effects on various biochemical and physiological processes are not yet fully understood.
Future Directions
The potential applications of 1-[(4-Bromo-2-methyl-phenylimino)-methyl]-naphthalen-2-ol are vast and varied. In the future, this compound could be explored for its potential use in drug discovery, medicinal chemistry, and biotechnology. This compound could also be studied for its potential to modulate the activity of various targets, including enzymes, receptors, and ion channels. In addition, this compound could be explored for its potential to modulate the activity of various biochemical and physiological processes, such as ion channels and enzyme activity. Finally, this compound could be studied for its potential use in gene therapy and as a tool for manipulating gene expression.
Synthesis Methods
1-[(4-Bromo-2-methyl-phenylimino)-methyl]-naphthalen-2-ol can be synthesized using a variety of methods, including the reaction of a bromo-methyl-phenylimino group with a naphthalene ring. The synthesis can be achieved by using a Grignard reaction, a Wittig reaction, or a Suzuki coupling reaction. The Grignard reaction involves the addition of a Grignard reagent to an aldehyde or ketone, while the Wittig reaction involves the reaction of a phosphonium salt with an aldehyde or ketone. The Suzuki coupling reaction involves the coupling of a halogenated organic compound with an organometallic compound.
properties
IUPAC Name |
1-[(4-bromo-2-methylphenyl)iminomethyl]naphthalen-2-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14BrNO/c1-12-10-14(19)7-8-17(12)20-11-16-15-5-3-2-4-13(15)6-9-18(16)21/h2-11,21H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DSNAIIJSCLJUAX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)Br)N=CC2=C(C=CC3=CC=CC=C32)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14BrNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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